Cas no 54376-59-9 (1-Penten-3-one, 1,1,4,4,5,5,5-heptafluoro-2-(trifluoromethyl)-)

• Product Name: 1-Penten-3-one, 1,1,4,4,5,5,5-heptafluoro-2-(trifluoromethyl)-
• CAS No: 54376-59-9
• MF: C₆F₁₀O
• MW: 278.047636985779
• CID: 354772
• PubChem ID: 12656409
• Update Time: 2025-04-19

1-Penten-3-one, 1,1,4,4,5,5,5-heptafluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Penten-3-one, 1,1,4,4,5,5,5-heptafluoro-2-(trifluoromethyl)-
• 1,1,4,4,5,5,5-heptafluoro-2-(trifluoromethyl)pent-1-en-3-one
• DTXSID40505882
• 54376-59-9

• Inchi： 1S/C6F10O/c7-3(8)1(5(11,12)13)2(17)4(9,10)6(14,15)16
• InChI Key： QOPBPTHPABCRER-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(/C(=C(\F)/F)/C(F)(F)F)=O)F

Computed Properties

• Exact Mass: 277.9789
• Monoisotopic Mass: 277.97894624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07